Cas no 1026765-91-2 (3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid)

3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid structure
1026765-91-2 structure
Product Name:3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
CAS No:1026765-91-2
MF:C19H28N2O4
MW:348.436625480652
CID:6237706
PubChem ID:4749331
Update Time:2024-01-14

3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid
    • AKOS002229381
    • 4-(4-butylanilino)-4-oxo-2-(oxolan-2-ylmethylamino)butanoic acid
    • 1026765-91-2
    • AKOS016300203
    • F1278-0130
    • 4-((4-butylphenyl)amino)-4-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)butanoic acid
    • Inchi: 1S/C19H28N2O4/c1-2-3-5-14-7-9-15(10-8-14)21-18(22)12-17(19(23)24)20-13-16-6-4-11-25-16/h7-10,16-17,20H,2-6,11-13H2,1H3,(H,21,22)(H,23,24)
    • InChI Key: SYFBFCBLHUCMFU-UHFFFAOYSA-N
    • SMILES: O1CCCC1CNC(C(=O)O)CC(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

  • Exact Mass: 348.20490738g/mol
  • Monoisotopic Mass: 348.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 87.7Ų

3-[(4-butylphenyl)carbamoyl]-2-{[(oxolan-2-yl)methyl]amino}propanoic acid Pricemore >>

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